Cas no 69304-44-5 (3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine)

• Product Name: 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine
• CAS No: 69304-44-5
• MF: C₂₂H₃₉N₅O₆Si₂
• MW: 525.745967149735
• CID: 58953
• PubChem ID: 136662828
• Update Time: 2025-05-21

3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine Chemical and Physical Properties

Names and Identifiers

• 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine
• 3’,5’-O-(1,1,3,3-TETRAISOPROPYL-1,3-DISILOXANEDIYL) GUANOSINE
• 3',5'-(TETRAISOPROPYL-DISILOXANE-1,3-DIYL)-GUANOSINE
• 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disoloxanediyl)guanosine
• 3',5'-O-(1,1,3,3-TETRAISOPROPYLDISILOXAN-1,3-DIYL)-GUANOSINE
• 3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-guanosine
• 3',5'-O-TIPDS-guanosine
• O3',O5'-(1,1,3,3-tetraisopropyl-disiloxane-1,3-diyl)-guanosine
• 3',5'-TIPS-guanosine
• 304T445
• 3',5'-O-(1,1,3,3,-Tetraisopropyldisiloxan-1,3-diyl
• 3'-O,5'-O-(1,1,3,3-Tetraisopropylpropanedisiloxane-1,3-diyl)guanosine
• 9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-amino-1H-purin-6-one
• 88183-82-8
• BS-29345
• E78595
• 69304-44-5
• 2-Amino-9-((6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,9-dihydro-6H-purin-6-one

• MDL： MFCD07186234
• Inchi： 1S/C22H39N5O6Si2/c1-11(2)34(12(3)4)30-9-15-18(32-35(33-34,13(5)6)14(7)8)17(28)21(31-15)27-10-24-16-19(27)25-22(23)26-20(16)29/h10-15,17-18,21,28H,9H2,1-8H3,(H3,23,25,26,29)/t15-,17-,18-,21-/m1/s1
• InChI Key： CWVNMKRKFJYCCC-QTQZEZTPSA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)O1

Computed Properties

• Exact Mass: 525.24400
• Monoisotopic Mass: 525.24388705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 146.74000
• LogP: 3.49770

3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine

3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS No. 69304-44-5): A Comprehensive Overview

3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine, with the CAS number 69304-44-5, is a chemically modified nucleoside derivative widely used in oligonucleotide synthesis and pharmaceutical research. This compound belongs to the class of silyl-protected nucleosides, which play a critical role in the development of antisense oligonucleotides, siRNA, and other therapeutic nucleic acids. Its unique tetraisopropyldisiloxane (TIPS) protecting group ensures high stability during chemical reactions, making it indispensable in modern bioconjugation and drug delivery systems.

The growing interest in RNA-based therapeutics and gene editing technologies like CRISPR has significantly increased the demand for specialized nucleoside derivatives such as 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine. Researchers frequently search for terms like "nucleoside protection strategies", "oligonucleotide synthesis reagents", and "TIPS-protected guanosine applications", reflecting its relevance in cutting-edge biomedical studies. This compound’s ability to enhance nuclease resistance and improve cellular uptake aligns with current trends in precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS 69304-44-5 is valued for its compatibility with solid-phase synthesis and phosphoramidite chemistry, key techniques in producing modified RNA and DNA sequences. Its disiloxane bridge offers selective deprotection under mild conditions, minimizing side reactions—a feature often highlighted in forums discussing "efficient nucleoside protection" or "high-yield oligonucleotide production". These attributes make it a staple in laboratories focusing on aptamer development and diagnostic probe design.

Beyond therapeutics, 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine finds applications in biomaterials science, particularly in creating nucleic acid-functionalized surfaces for biosensors. Recent publications exploring "smart drug delivery carriers" or "biohybrid nanomaterials" frequently cite its role in stabilizing nanoparticle conjugates. The compound’s lipophilic properties, imparted by the isopropyl groups, also facilitate membrane permeability—a hot topic in discussions about "blood-brain barrier penetration" for neurological treatments.

Quality control of 69304-44-5 involves rigorous HPLC purification and mass spectrometry to ensure compliance with GMP standards, a common concern among purchasers searching for "high-purity nucleoside suppliers". Storage recommendations typically emphasize anhydrous conditions to preserve the disiloxane moiety’s integrity, addressing frequent queries about "long-term stability of silylated nucleosides". As the field evolves, innovations in green chemistry are driving interest in recyclable protecting groups, though TIPS-based compounds remain preferred for their reliability.

In summary, 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS 69304-44-5) bridges fundamental research and clinical applications, answering pressing needs in genomic medicine and nanobiotechnology. Its multifaceted utility ensures continued prominence in scientific literature and commercial catalogs alike.